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Compound of Interest

Compound Name: trans-ACPD

CAS No.: 67684-64-4

Cat. No.: B1683217

Get Quote

An In-depth Technical Guide to trans-ACPD

For Researchers, Scientists, and Drug Development Professionals

Abstract
trans-(±)-1-Amino-1,3-cyclopentanedicarboxylic acid (trans-ACPD) is a conformationally

restricted analog of glutamate and a potent agonist of metabotropic glutamate receptors

(mGluRs). As a selective agonist for both Group I and Group II mGluRs, trans-ACPD is a

critical tool for elucidating the physiological and pathophysiological roles of these receptors.

This document provides a comprehensive overview of the chemical properties, pharmacology,

and key experimental applications of trans-ACPD, serving as a technical guide for researchers

in neuroscience and drug development.

Chemical and Physical Properties
trans-ACPD is a white to off-white solid compound. Its fundamental properties are summarized

in the table below.
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Pharmacology
trans-ACPD is a selective agonist for metabotropic glutamate receptors, with activity at both

Group I and Group II mGlu receptors.[3] The equimolecular mixture of (1S,3R)- and (1R,3S)-

ACPD demonstrates varying potencies at different mGluR subtypes, making it a valuable tool

for studying their distinct functions.[3]

Receptor Activity
The half-maximal effective concentrations (EC₅₀) of trans-ACPD at various mGluR subtypes

are detailed below.
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Signaling Pathways
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trans-ACPD activates distinct downstream signaling cascades depending on the mGluR

subtype it binds to. Group I mGluRs (mGluR1 and mGluR5) couple to Gq/G11 proteins, leading

to the activation of phospholipase C (PLC) and subsequent hydrolysis of phosphoinositides.[1]

Group II mGluRs (mGluR2 and mGluR3) couple to Gi/Go proteins, inhibiting adenylyl cyclase

and reducing cyclic AMP (cAMP) levels.
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Caption: trans-ACPD signaling through Group I and Group II mGluRs.

Experimental Protocols
trans-ACPD is utilized in a variety of experimental paradigms to probe the function of

metabotropic glutamate receptors. Below are summaries of key experimental methodologies.

Phosphoinositide Hydrolysis Assay in Hippocampal
Slices
This assay measures the activation of Gq-coupled mGluRs by quantifying the accumulation of

inositol phosphates.
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Caption: Experimental workflow for phosphoinositide hydrolysis assay.

Protocol Details:

Slice Preparation: Hippocampal slices are prepared from neonatal rats (6-11 days old).[1]

Labeling: Slices are incubated with [³H]-myo-inositol to label cellular phosphoinositides.

Stimulation: Following a wash step, slices are stimulated with varying concentrations of

trans-ACPD. The concentration of trans-ACPD required to evoke half-maximal stimulation

(EC₅₀ value) is 51 μM.[1]

Inhibition: The inhibitory effects of antagonists like DL-2-Amino-3-phosphonopropionate (DL-

AP3) can also be assessed, with reported IC₅₀ values of 480-850 μM against trans-ACPD-

stimulated phosphoinositide hydrolysis.[1]

Quantification: The reaction is terminated, and the accumulated [³H]-inositol phosphates are

separated and quantified using liquid scintillation counting.

In Vivo Nociception Assay in Mice
This protocol assesses the role of mGluRs in pain signaling by observing behavioral responses

to intrathecal injections of trans-ACPD.
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Protocol Details:

Animal Subjects: Mice are used for this in vivo model.

Drug Administration: Animals receive an intrathecal injection of trans-ACPD.

Behavioral Observation: The amount of time the animal spends biting or licking the caudal

region is recorded as an indicator of nociception. This behavior is typically evaluated for 15

minutes following the injection of trans-ACPD.[1]

Pharmacological Intervention: The effects of other compounds, such as the polysaccharide

glucomannan (GM), can be evaluated by systemic pre-treatment. For example, pre-

treatment with GM (100 mg/kg, i.p.) has been shown to significantly reduce the biting

behavior induced by trans-ACPD by 71±12%.[1]

Conclusion
trans-ACPD remains an indispensable pharmacological tool for the study of metabotropic

glutamate receptors. Its ability to selectively activate both Group I and Group II mGluRs allows

for the detailed investigation of their roles in synaptic transmission, plasticity, and various

neurological disorders. The experimental protocols and data presented in this guide provide a

solid foundation for researchers and drug development professionals working with this

important compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [trans-ACPD CAS number and molecular weight].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1683217#trans-acpd-cas-number-and-molecular-
weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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